Cas no 688336-53-0 (N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-53-0
• MF: C₂₀H₂₀ClN₃O₃S
• MW: 417.90910243988
• CID: 6565978
• Update Time: 2025-06-10

N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C20H20ClN3O3S/c1-3-27-16-7-5-15(6-8-16)24-11-10-22-20(24)28-13-19(25)23-17-12-14(21)4-9-18(17)26-2/h4-12H,3,13H2,1-2H3,(H,23,25)
• InChI Key： QJHSECNTTSLDHO-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1N(C2=CC=C(OCC)C=C2)C=CN=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 11.98±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-53-0)

N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 688336-53-0, represents a promising candidate for further exploration in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent on a methoxy phenyl ring, an acetamide moiety, and a sulfanyl group linked to an imidazole ring. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the chloro group on the phenyl ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for the introduction of various bioactive moieties. Additionally, the acetamide group provides a polar region that can interact with biological targets, while the sulfanyl group linked to the imidazole ring introduces additional functionality that may contribute to pharmacological effects.

In recent years, there has been growing interest in imidazole derivatives due to their wide range of biological activities. Imidazole scaffolds are known to exhibit properties such as antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a sulfanyl group into the imidazole ring further modulates these properties, potentially enhancing binding affinity to biological targets. This makes N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide a valuable compound for studying imidazole-based drug candidates.

The role of the 5-chloro and 2-methoxy substituents on the phenyl ring is also crucial in determining the overall pharmacological profile of this compound. The chloro group can act as a hydrogen bond acceptor, improving interactions with biological targets, while the methoxy group provides steric hindrance and electronic modulation. These features are often exploited in drug design to optimize potency and selectivity. The combination of these substituents with the imidazole-sulfanyl moiety suggests that this compound may exhibit multiple modes of action, making it a versatile tool for pharmacological research.

The acetamide group in N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide contributes to its solubility and bioavailability, which are critical factors in drug development. Acetamides are commonly found in pharmaceuticals due to their ability to enhance drug absorption and distribution within the body. Furthermore, the presence of multiple aromatic rings increases the compound's lipophilicity, which can influence its ability to cross cell membranes and reach target sites. These properties make this compound an interesting candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide interacts with various biological targets. These studies have shown that the sulfanyl group on the imidazole ring can form stable interactions with proteins involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis and asthma.

In addition to its pharmacological potential, N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ysulfanyl}acetamide has been explored for its role in chemical biology research. The compound's unique structure allows it to serve as a scaffold for developing new inhibitors or activators of specific enzymatic pathways. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of enzymes involved in signal transduction pathways, which are critical for cellular communication and response to external stimuli.

The synthesis and characterization of N-(5-chloro-2-methoxyphenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-sulfanyl}acetamide have also contributed to our understanding of reaction mechanisms in organic chemistry. The multi-step synthesis involves various transformations, including nucleophilic substitution reactions at the chloro-substituted phenyl ring and condensation reactions involving the imidazole scaffold. These reactions provide valuable insights into how functional groups can be selectively modified to achieve desired molecular architectures.

The potential applications of N-(5-chloro-2-methoxyphenyl)-2-{1-(4-hydroxyethyl)benzimidazol]methyl]amino]-N'-methylbenzamidine extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The compound's ability to interact with biological targets suggests that it could be used as an intermediate in synthesizing novel agrochemicals designed to protect crops from pests or diseases. Additionally, its structural features make it a candidate for developing advanced materials with specific electronic or optical properties.

In conclusion, N-(5-chloro-octahydroxyethyl)benzimidazol]methyl]amino]-N'-methylbenzamidine (CAS No. 68833653) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique molecular structure, incorporating functional groups such as chloro-, methoxy-, acetamide-, and sulfanyl-substituted aromatic rings and an imidazole moiety, makes it a valuable tool for studying biological processes and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely that its importance will only grow within both academic and industrial settings.